Cas no 312307-54-3 (3-Furancarbonitrile, 2-amino-5-(4-fluorophenyl)-4-methyl-)

• Product Name: 3-Furancarbonitrile, 2-amino-5-(4-fluorophenyl)-4-methyl-
• CAS No: 312307-54-3
• MF: C₁₂H₉FN₂O
• MW: 216.211066007614
• CID: 1446404
• Update Time: 2024-08-25

3-Furancarbonitrile, 2-amino-5-(4-fluorophenyl)-4-methyl- Chemical and Physical Properties

Names and Identifiers

• 3-Furancarbonitrile, 2-amino-5-(4-fluorophenyl)-4-methyl-

• Inchi： 1S/C12H9FN2O/c1-7-10(6-14)12(15)16-11(7)8-2-4-9(13)5-3-8/h2-5H,15H2,1H3
• InChI Key： XVEOZQQMYQTCHV-UHFFFAOYSA-N
• SMILES： O1C(C2=CC=C(F)C=C2)=C(C)C(C#N)=C1N

Computed Properties

• Exact Mass: 216.06997

Experimental Properties

• Density: 1.29±0.1 g/cm3(Predicted)
• Boiling Point: 359.7±42.0 °C(Predicted)
• PSA: 62.95
• pka: -1.80±0.10(Predicted)